Cas no 826-42-6 (N,N-diethyl-N-oxide-Benzenamine)

N,N-diethyl-N-oxide-Benzenamine structure
826-42-6 structure
Product Name:N,N-diethyl-N-oxide-Benzenamine
CAS No:826-42-6
MF:C10H15NO
MW:165.232202768326
CID:2690094
PubChem ID:11073770
Update Time:2025-04-21

N,N-diethyl-N-oxide-Benzenamine Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-N-oxide-Benzenamine
    • SCHEMBL6908065
    • N,N-Diethylbenzenamine N-oxide
    • DTXSID201002811
    • N,N-diethylaniline-N-oxide
    • N,N-Diethylaniline N-oxide
    • Benzenamine, N,N-diethyl-, N-oxide
    • 826-42-6
    • Inchi: 1S/C10H15NO/c1-3-11(12,4-2)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
    • InChI Key: VHLGRKTXILMMPF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1)(CC)CC

Computed Properties

  • Exact Mass: 165.11500
  • Monoisotopic Mass: 165.115364102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 18.1Ų

Experimental Properties

  • PSA: 29.43000
  • LogP: 2.56630

N,N-diethyl-N-oxide-Benzenamine Production Method

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